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Compound of Interest

Compound Name: 2,3-Dibenzyltoluene

Cat. No.: B1364162 Get Quote

The following table summarizes key safety and toxicity data for four prominent LOHC materials:

Toluene and its hydrogenated form Methylcyclohexane, Dibenzyltoluene (DBT), and N-

Ethylcarbazole (NEC). This data is essential for a comparative risk assessment in a laboratory

or industrial setting.
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Property Toluene
Methylcyclohe
xane

Dibenzyltoluen
e (DBT)

N-
Ethylcarbazole
(NEC)

Chemical

Formula
C₇H₈ C₇H₁₄ C₂₁H₂₀ C₁₄H₁₃N

Molecular Weight

( g/mol )
92.14 98.19 272.40 195.26

Flash Point (°C) 4[1] -4[2][3] 212[4] 138

Vapor Pressure 29 hPa at 20°C
48 hPa at

20°C[2]

0.00101 Pa at

20°C[4]
<1 hPa at 20°C

Acute Oral

Toxicity (LD50,

rat)

>2000 mg/kg Not available >2000 mg/kg Not available

Skin Irritation Irritating
Causes skin

irritation[2][3]

Slightly

irritating[4]

Strong eye and

skin irritant[5][6]

Aquatic Toxicity
Toxic to aquatic

life

Very toxic to

aquatic life with

long lasting

effects[2][3]

May cause long

lasting harmful

effects to aquatic

life[4][7]

Hazardous to the

aquatic

environment

Mutagenicity

(Ames Test)
Not mutagenic Not available

Not expected to

be mutagenic[4]
Not available

Carcinogenicity
Not classified as

a carcinogen

Not classified as

a carcinogen[3]

No concern for

carcinogenic

potential[4]

Not available

Key Experimental Protocols
The data presented above is derived from standardized experimental protocols. Understanding

these methodologies is crucial for interpreting the results and designing further studies.
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Acute Oral Toxicity - Acute Toxic Class Method (OECD
423)
This method is used to determine the acute oral toxicity of a substance.[8][9][10][11]

Principle: A stepwise procedure is used where a small number of animals are dosed at a

defined level. The outcome of this step (mortality or survival) determines the dosage for the

next step.

Animal Model: Typically, rats of a single sex (usually females) are used.[12]

Procedure:

Animals are fasted prior to dosing.

The substance is administered orally in a single dose.

Animals are observed for mortality and clinical signs of toxicity for at least 14 days.[8]

The starting dose is selected from one of four fixed levels: 5, 50, 300, or 2000 mg/kg body

weight.[9]

Endpoint: The test allows for the classification of the substance into a toxicity category based

on the observed mortality at different dose levels.

Aquatic Toxicity - Daphnia sp. Acute Immobilisation Test
(OECD 202)
This test assesses the acute toxicity of substances to aquatic invertebrates.[5][13][14][15][16]

Principle: Young daphnids (Daphnia magna) are exposed to the test substance in a graded

series of concentrations for 48 hours.[13][15]

Organism:Daphnia magna, less than 24 hours old at the start of the test.[15]

Procedure:

Daphnids are placed in test solutions of at least five different concentrations.
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The number of immobilized daphnids is recorded at 24 and 48 hours.[15]

Immobilization is defined as the inability to swim within 15 seconds of gentle agitation.[13]

Endpoint: The primary endpoint is the median effective concentration (EC50) at 48 hours,

which is the concentration that immobilizes 50% of the daphnids.

Bacterial Reverse Mutation Test (Ames Test) (OECD 471)
The Ames test is a widely used method to assess the mutagenic potential of chemical

substances.[17][18][19][20]

Principle: The test uses several strains of bacteria (Salmonella typhimurium and Escherichia

coli) with pre-existing mutations that render them unable to synthesize an essential amino

acid (e.g., histidine). The test substance is evaluated for its ability to cause a reverse

mutation, allowing the bacteria to grow on a medium lacking the amino acid.[18][19]

Procedure:

The bacterial strains are exposed to the test substance at various concentrations, both

with and without a metabolic activation system (S9 mix from rat liver).[17]

The treated bacteria are plated on a minimal agar medium.

After incubation, the number of revertant colonies is counted.

Endpoint: A substance is considered mutagenic if it causes a concentration-related increase

in the number of revertant colonies compared to the negative control.

Flash Point by Pensky-Martens Closed Cup Tester
(ASTM D93)
This method determines the lowest temperature at which the vapors of a liquid will ignite.[1][21]

[22][23][24]

Principle: A sample of the liquid is heated in a closed cup at a controlled rate while being

stirred. An ignition source is periodically directed into the cup.[24]
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Apparatus: A manual or automated Pensky-Martens closed-cup apparatus is used.

Procedure:

The sample is heated at a specified rate.

The stirrer is stopped at regular temperature intervals, and an ignition source is applied.

Endpoint: The flash point is the lowest temperature at which the application of the ignition

source causes the vapors above the liquid to flash.

Vapor Pressure of Petroleum Products (Mini Method)
(ASTM D5191)
This test method determines the total vapor pressure of volatile liquid petroleum products.[25]

Principle: A small volume of a chilled, air-saturated sample is introduced into a temperature-

controlled, evacuated chamber. The resulting pressure in the chamber is measured.

Apparatus: An automated vapor pressure instrument is used.

Procedure:

The sample chamber is evacuated and its temperature is stabilized.

A known volume of the liquid sample is drawn into a syringe and then injected into the

chamber.

The pressure is recorded when it reaches a stable value.

Endpoint: The measured pressure is converted to the desired vapor pressure unit.

Visualization of LOHC Safety and Toxicity Factors
The following diagram illustrates the logical relationships between the key factors influencing

the safety and toxicity profile of LOHC materials.
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Caption: Factors influencing LOHC safety and toxicity.
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This guide provides a foundational understanding of the comparative safety and toxicity of

different LOHC materials. For in-depth risk assessments, it is crucial to consult the full safety

data sheets and original research publications for each specific compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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